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Compound of Interest

Compound Name: DANAIDON

cat. No.: B1231971

An In-depth Technical Guide to the Chemical Compound Danaidone

This technical guide provides a comprehensive overview of Danaidone, a pyrrolizidine alkaloid
derivative primarily known for its role as a male sex pheromone in certain species of Danaine
butterflies. This document is intended for researchers, scientists, and professionals in the fields
of chemical ecology, entomology, and drug development.

Chemical Structure and Properties

Danaidone, with the IUPAC name 7-methyl-2,3-dihydropyrrolizin-1-one, is a naturally occurring
bicyclic compound.[1][2] Its core structure consists of a fused pyrrolizine ring system. The
molecular formula of Danaidone is CsHoaNO.[1][2][3][4]

Physicochemical Data

The key physicochemical properties of Danaidone are summarized in the table below for easy
reference.
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Property

Value

Reference(s)

IUPAC Name

7-methyl-2,3-dihydropyrrolizin-
1-one

[1](2]

Alternate Name

2,3-Dihydro-7-methyl-1H-

pyrrolizin-1-one

[2]14]

CAS Number 6064-85-3 [1112]14]
Molecular Formula CsHsNO [1112113114]
Molecular Weight 135.16 g/mol [1][2][3]
Appearance Powder [11[3]

Type of Compound

Pyrrolizidine Alkaloid
Derivative

[1]3]

SMILES

CC1=C2C(=0)CCN2C=C1

[1](2]

InChl

INChl=1S/C8HINO/c1-6-2-4-9-
5-3-
7(10)8(6)9/h2,4H,3,5H2,1H3

[1]2]

InChl Key

ZWFLNXOPXJIMZTJ-
UHFFFAOYSA-N

[1](2]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[1]3]

Biological Role and Biosynthesis

Danaidone is a significant semiochemical in the animal kingdom, functioning as a sex

pheromone for male butterflies of the Danainae subfamily, such as those in the Danaus and

Parantica genera.[2][5] It is a key component of the hairpencil secretions of these butterflies

and plays a crucial role in their courtship rituals by inducing acceptance postures in females.[1]

Biosynthetic Pathway
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Male danaine butterflies do not synthesize Danaidone de novo. Instead, they acquire its
precursors, pyrrolizidine alkaloids (PAs), from specific plants during their adult stage.[5][6] The
ingested PAs undergo metabolic conversion to produce Danaidone and other related
pheromonal compounds.[6][7]

The biosynthesis initiates with the cleavage of a pyrrolizidine alkaloid, such as lycopsamine, to
its constituent necine base, retronecine, and a necic acid.[7][8] The retronecine is then oxidized
to form the more volatile and active pheromonal compounds, including Danaidone and
hydroxydanaidal.[8]

Metabolic Conversion in Butterfly
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Biosynthesis of Danaidone from Pyrrolizidine Alkaloids.

Quantitative Data on Biosynthesis

The efficiency of Danaidone production in male butterflies is highly dependent on the specific
type of pyrrolizidine alkaloid ingested. Studies on the chestnut tiger butterfly, Parantica sita,
have quantified the amount of Danaidone produced from different PA precursors.
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- Average Amount of
Precursor Pyrrolizidine

. Danaidone Produced (p Reference
Alkaloid(s) o
glindividual )
Intermedine (80%) and
_ 25.7 [5]
Lycopsamine (20%)
Retronecine or Heliotrine 57t07.0 [5]
Monocrotaline or Retrorsine
< 0.5 (trace amounts) [5]

(HCl salt)

These findings indicate a strong selectivity in the enzymatic machinery responsible for the
conversion, with lycopsamine-type PAs being the most efficient precursors.[5]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and biological assays of
Danaidone require access to primary research articles. However, the general methodologies
can be outlined based on available information.

Chemical Synthesis

The synthesis of Danaidone has been reported in the chemical literature.[4] An early synthetic
route involved the addition of methylpyrrol to acrylonitrile, followed by an acidic cyclization step
to form the characteristic bicyclic ring system of Danaidone.[8] More recent and improved
synthetic methods have also been developed.[8]

Biosynthesis Quantification

The quantitative data presented in Section 3 were likely obtained through the following
experimental workflow:

o Oral Administration of Precursors: Male butterflies are fed with controlled amounts of specific
pyrrolizidine alkaloids.

 Incubation Period: A sufficient period is allowed for the metabolic conversion of the ingested
PAs into Danaidone.
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« Extraction: The androconial organs (sex brands or hairpencils) are dissected and the
chemical compounds are extracted using an appropriate organic solvent.

+ Chemical Analysis: The extract is analyzed using techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) to identify and quantify the amount of Danaidone present.

Oral Administration of PAs
to Male Butterflies

Incubation for
Metabolic Conversion
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Androconial Organs
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Workflow for Quantifying Danaidone Biosynthesis.

Conclusion
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Danaidone is a fascinating natural product with a well-defined chemical structure and a critical
biological role in the chemical communication of Danaine butterflies. Its biosynthesis from
plant-derived pyrrolizidine alkaloids is a remarkable example of chemical adaptation in insects.
Further research into the specific enzymatic pathways and the potential for synthetic analogues
could open new avenues in pest management and the study of insect behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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